BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Properties and
Synthesis of 2-Bromo-6-(bromomethyl)pyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-6-(bromomethyl)pyridine

Cat. No.: B1282057

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 2-
Bromo-6-(bromomethyl)pyridine, a key intermediate in organic synthesis. This document
includes a compilation of its physicochemical characteristics, a detailed experimental protocol
for its synthesis, and a workflow diagram for easy visualization of the synthetic process.

Core Physical and Chemical Properties

2-Bromo-6-(bromomethyl)pyridine is a solid compound at room temperature.[1] The
following table summarizes its key physical and chemical properties.
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Property Value Source
CAS Number 83004-10-8 [11[2]
Molecular Formula CeHsBrz2N

Molecular Weight 250.92 g/mol

Physical Form Solid [1]
Boiling Point 275 °C

Flash Point 120 °C

Slightly soluble in water.
Solubility Soluble in alcohols and other [3]

organic solvents.

2-8°C under an inert
Storage Temperature [1]
atmosphere

Note: An experimental melting point for 2-Bromo-6-(bromomethyl)pyridine is not readily
available in the cited literature. However, its precursor, 2-Bromo-6-(hydroxymethyl)pyridine, has
a reported melting point of 34-41°C.[4]

Synthesis of 2-Bromo-6-(bromomethyl)pyridine

A common method for the synthesis of 2-Bromo-6-(bromomethyl)pyridine involves the
bromination of 2-bromo-6-methylpyridine. The following protocol is based on established
methodologies.[5]

Experimental Protocol: Bromination of 2-Bromo-6-
methylpyridine

Materials:
e 2-bromo-6-methylpyridine

e Liquid bromine
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Dichloromethane

Water

Sodium hydroxide (for neutralization)

Ice bath

Procedure:

In a suitable reaction vessel, prepare a solution of 2-bromo-6-methylpyridine in a mixture of
dichloromethane and water.

Cool the reaction mixture to 10-20°C using an ice bath.

Slowly add liquid bromine dropwise to the cooled solution while maintaining the temperature
between 10-20°C. The molar ratio of 2-bromo-6-methylpyridine to liquid bromine is typically
around 1:3.[5]

After the addition of bromine is complete, raise the temperature of the reaction mixture to 40-
60°C.

Allow the reaction to proceed for 8-12 hours at this temperature.[5]

Upon completion, cool the reaction mixture and carefully neutralize it with a sodium
hydroxide solution to a pH of 7-8.

The product, a mixture of 2-bromo-6-(bromomethyl)pyridine and 2-bromo-6-
(dibromomethyl)pyridine, can then be extracted using an organic solvent.[5]

Further purification can be achieved through column chromatography.

Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of 2-Bromo-6-

(bromomethyl)pyridine from 2-bromo-6-methylpyridine.
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Synthesis of 2-Bromo-6-(bromomethyl)pyridine

Reactants

2-Bromo-6-methylpyridine

Reaction Steps

Dissolve in CH2CI2/H20

i

Cool to 10-20°C

t

Dropwise addition of Bromine

l

Heat to 40-60°C for 8-12h

l

Neutralize with NaOH

l

Extraction

Product

2-Bromo-6-(bromomethyl)pyridine

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Bromo-6-(bromomethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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